Cas no 5893-05-0 (Trt-Gly-OH)

• Product Name: Trt-Gly-OH
• CAS No: 5893-05-0
• MF: C₂₁H₁₉NO₂
• MW: 317.381065607071
• MDL: MFCD00004276
• CID: 85477
• PubChem ID: 87577077
• Update Time: 2025-06-03

Trt-Gly-OH Chemical and Physical Properties

Names and Identifiers

• N-Trityl glycine
• N-Tritylglycine~Trt-Gly-OH
• Trt-Gly-OH
• N-(Triphenylmethyl)glycine
• 2-(Tritylamino)acetic acid
• 2-[(triphenylmethyl)amino]acetic acid
• Glycine,N-(triphenylmethyl)
• GLYCINE,N-TRITYL
• N-(triphenylmethyl)aminoacetic acid
• triphenylmethylglycine
• TRITYL-GLYCINE
• NSC 66471
• Tritylglycine
• N-Tritylglycine
• Glycine, N-(triphenylmethyl)-
• XUXRXWLKUYPGMZ-UHFFFAOYSA-N
• NSC66471
• (Tritylamino)acetic acid
• (Tritylamino)acetic acid #
• Glycine,N-(triphenylmethyl)-
• SBB002954
• KM0263
• 8756AB
• MFC
• FD21599
• T1306
• Ethyl 5-(dimethylamino)-3,3-diphenylpentanoate
• HY-W129585
• AKOS015893079
• InChI=1/C21H19NO2/c23-20(24)16-22-21(17-10-4-1-5-11-17,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-15,22H,16H2,(H,23,24
• T-7300
• DTXSID70290092
• AS-49130
• FT-0629332
• C21H19NO2
• N-Tritylglycine, 98%
• NSC-66471
• 5893-05-0
• SCHEMBL4199968
• SY033279
• AM20040790
• N-(2CT Resin)-Gly-OH (200-400 mesh, > 0.3 mmol/g)
• MFCD00004276
• J-300135
• CS-0187714
• (Trityl-amino)-acetic acid
• DA-66264
• DTXCID40241238
• [(TRIPHENYLMETHYL)AMINO]ACETIC ACID

• MDL： MFCD00004276
• Inchi： 1S/C21H19NO2/c23-20(24)16-22-21(17-10-4-1-5-11-17,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-15,22H,16H2,(H,23,24)
• InChI Key： XUXRXWLKUYPGMZ-UHFFFAOYSA-N
• SMILES： OC(CNC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O
• BRN： 1998718

Computed Properties

• Exact Mass: 317.14200
• Monoisotopic Mass: 317.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.178±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 179-180 ºC
• Boiling Point: 480°Cat760mmHg
• Flash Point: 244.1°C
• Refractive Index: 1.602
• Solubility: Insuluble (9.8E-3 g/L) (25 ºC),
• PSA: 49.33000
• LogP: 4.04360
• Solubility: Not determined

Trt-Gly-OH Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25
• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Trt-Gly-OH

Comprehensive Overview of Trt-Gly-OH (CAS No. 5893-05-0): Properties, Applications, and Industry Insights

Trt-Gly-OH (CAS No. 5893-05-0), also known as N-α-Tritylglycine, is a specialized amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a trityl (Trt) protecting group attached to the amino terminus of glycine, making it a critical building block for solid-phase peptide synthesis (SPPS). Its unique chemical properties, including stability under acidic conditions and selective deprotection, have positioned it as a staple in bioconjugation and drug development workflows.

The growing demand for peptide-based therapeutics has propelled interest in Trt-Gly-OH, particularly in the context of cancer research, immunotherapy, and neurodegenerative disease studies. Researchers frequently search for "Trt-Gly-OH solubility," "Trt-Gly-OH coupling methods," and "alternatives to Trt protection," reflecting its technical relevance. The compound’s compatibility with Fmoc/tBu strategies further enhances its utility in modern peptide chemistry.

From a structural perspective, Trt-Gly-OH (CAS No. 5893-05-0) exhibits a molecular weight of 343.43 g/mol and a white crystalline appearance. Its protecting group strategy is particularly valued for minimizing racemization risks during peptide elongation, a common concern in asymmetric synthesis. Recent publications highlight its role in synthesizing GPCR-targeting peptides and antibody-drug conjugates (ADCs), aligning with trends in precision medicine.

Industry discussions often center on optimizing Trt-Gly-OH storage conditions (recommended at 2–8°C under inert gas) and its cost-effectiveness compared to newer protecting groups. Environmental considerations also drive interest in "green peptide synthesis" techniques where Trt-Gly-OH’s recyclable byproducts offer advantages. Analytical methods like HPLC purity testing and mass spectrometry characterization are frequently associated with this compound in quality control protocols.

Emerging applications of Trt-Gly-OH extend to material science, where it serves as a linker for surface functionalization in biosensors. Its compatibility with click chemistry reactions makes it valuable for creating biocompatible hydrogels, a hot topic in tissue engineering research. These interdisciplinary uses underscore why searches for "Trt-Gly-OH suppliers" and "technical datasheets" consistently rank high in scientific databases.

Regulatory compliance for Trt-Gly-OH (CAS No. 5893-05-0) generally follows GMP guidelines for pharmaceutical intermediates, with particular attention to heavy metal residue limits and organic solvent thresholds. The compound’s safety profile is well-documented, though researchers increasingly inquire about "Trt-Gly-OH handling precautions" to align with laboratory safety standards. Its non-hygroscopic nature simplifies industrial-scale production, a factor contributing to its enduring popularity.

Future perspectives on Trt-Gly-OH involve its potential in multicomponent reaction systems and continuous flow peptide synthesis—two areas gaining traction due to their process intensification benefits. As the peptide therapeutics market expands toward oral bioavailability enhancement strategies, the compound’s role in creating modified peptide backbones remains indispensable. This positions Trt-Gly-OH as both a legacy reagent and an evolving tool in biochemical innovation.